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Compound of Interest

Compound Name: Gnetumontanin B

Cat. No.: B12439993 Get Quote

In the landscape of natural product research, stilbenoids have garnered significant attention for

their therapeutic potential. Among them, resveratrol is extensively studied, while newer

derivatives like gnetumontanin B are emerging as potent alternatives. This guide provides a

detailed comparative analysis of gnetumontanin B and resveratrol, focusing on their anti-

inflammatory, antioxidant, and anti-cancer properties, supported by available experimental data

and methodologies to inform researchers and drug development professionals.

Comparative Biological Activities
Gnetumontanin B, a resveratrol trimer isolated from Gnetum montanum, and resveratrol, a

well-known polyphenol, share a common structural backbone but exhibit distinct biological

activities. This comparison aims to highlight these differences through quantitative experimental

data.

Anti-inflammatory Activity
Inflammation is a critical factor in numerous diseases. The ability of a compound to modulate

inflammatory pathways is a key indicator of its therapeutic potential. Gnetumontanin B has

demonstrated potent anti-inflammatory effects by inhibiting tumor necrosis factor-alpha (TNF-

α), a key cytokine in the inflammatory cascade.
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Compound Target
Assay/Cell
Line

IC50 Value Source

Gnetumontanin

B

TNF-α

Production

Murine

Macrophages
1.49 µM [1]

Resveratrol NF-κB Activation
Multiple Cell

Lines

Effective at 10-

50 µM
[2]

Gnetumontanin B shows remarkable potency in the direct inhibition of TNF-α, with an IC50

value in the low micromolar range[1]. Resveratrol also exhibits anti-inflammatory properties,

primarily through the inhibition of the NF-κB signaling pathway, which is activated by TNF-α.

While a direct IC50 for resveratrol on TNF-α production is not readily available in comparable

assays, its effective concentration for inhibiting the downstream NF-κB pathway is generally

higher, in the 10-50 µM range[2]. This suggests that gnetumontanin B may be a more direct

and potent inhibitor of this specific inflammatory pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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